![molecular formula C13H17N3O B138584 1-Phenyl-1,3,8-triazaspiro[4.5]decan-4-one CAS No. 1021-25-6](/img/structure/B138584.png)
1-Phenyl-1,3,8-triazaspiro[4.5]decan-4-one
Overview
Description
Synthesis and Characterization
The synthesis of 1-Phenyl-1,3,8-triazaspiro[4.5]decan-4-one derivatives has been explored in various contexts, with a focus on their potential biological activity. For instance, pseudopeptides containing 1,3,8-triazaspiro[4.5]decan-4-one-3-acetic acids were synthesized to replace certain sections of peptide bradykinin B2 receptor antagonists, showing that a significant portion of the peptide antagonist can be replaced with a nonpeptide molecule . Another study synthesized a series of 8-[3-[bis(4-fluorophenyl)amino]propyl]-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-ones, examining the effects of substituents on the phenyl moiety and the N-3 nitrogen atom, which influenced the behavioral activity and neurological side effects . Additionally, derivatives of this compound were synthesized as orphanin FQ receptor agonists, with the most interesting compound tested for anxiolytic-like properties in vivo .
Molecular Structure Analysis
The molecular structure of this compound derivatives has been characterized using various spectroscopic techniques. For example, the crystal structure of a derivative with anti-leukemic activity was characterized by FT-IR, 1H-NMR, 13C-NMR, X-Ray, and HRMS spectral analysis . This detailed structural analysis is crucial for understanding the compound's interactions with biological targets and for guiding the design of new derivatives with improved activity and selectivity.
Chemical Reactions Analysis
The chemical reactivity of this compound derivatives has been explored in the context of their potential as drug candidates. The introduction of various substituents has been shown to affect the biological activity and selectivity of these compounds. For instance, the installation of a privileged structure in the synthesis of phospholipase D (PLD) inhibitors resulted in nanomolar potency and selectivity for PLD2 over PLD1 . This indicates that the chemical reactivity of the triazaspirodecanone core can be finely tuned to achieve desired biological effects.
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound derivatives are closely related to their pharmacological profiles. For example, a novel class of GlyT1 inhibitors based on the diazaspiropiperidine scaffold showed excellent selectivity and improved metabolic stability, highlighting the importance of the basicity of the piperidine nitrogen and its relationship to hERG affinity . Furthermore, the antiviral activity of 1-thia-4-azaspiro[4.5]decan-3-one derivatives against human coronavirus was discovered, with the most active compound demonstrating an EC50 value of 5.5 µM, comparable to known inhibitors . These findings underscore the significance of the physicochemical characteristics of these compounds in their therapeutic potential.
Mechanism of Action
Target of Action
1-Phenyl-1,3,8-triazaspiro[4.5]decan-4-one is a metabolite of the long-acting neuroleptic agent Fluspirilene . It is also a basic metabolite formed from butyrophenone type agents . The primary targets of this compound are likely to be similar to those of its parent compounds, which are known to act on dopaminergic and serotonergic receptors .
Mode of Action
The exact mode of action of 1-Phenyl-1,3,8-triazaspiro[4Given its structural similarity to fluspirilene, it may interact with dopaminergic and serotonergic receptors, potentially acting as an agonist or antagonist .
Biochemical Pathways
The specific biochemical pathways affected by 1-Phenyl-1,3,8-triazaspiro[4Its parent compounds, fluspirilene and butyrophenone type agents, are known to affect dopaminergic and serotonergic signaling pathways . These pathways play crucial roles in mood regulation, reward, memory, and other neurological functions.
Result of Action
The molecular and cellular effects of 1-Phenyl-1,3,8-triazaspiro[4Given its structural similarity to fluspirilene, it may have similar effects, such as modulating neurotransmitter signaling and potentially exerting neuroleptic effects .
properties
IUPAC Name |
1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3O/c17-12-13(6-8-14-9-7-13)16(10-15-12)11-4-2-1-3-5-11/h1-5,14H,6-10H2,(H,15,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HTQWGIHCFPWKAS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12C(=O)NCN2C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00144635 |
Source
|
| Record name | Spirodecanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00144635 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1021-25-6 |
Source
|
| Record name | 1-Phenyl-1,3,8-triazaspiro[4.5]decan-4-one | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1021-25-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Spirodecanone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001021256 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1021-25-6 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=96918 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Spirodecanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00144635 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-phenyl-1,3,8-triazaspiro(4,5)decan-4-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.012.563 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
